Cas no 862798-76-3 (4-(4-fluorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine)

• Product Name: 4-(4-fluorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine
• CAS No: 862798-76-3
• MF: C₂₁H₁₅F₂N₃O₃S
• MW: 427.42391037941
• CID: 5421337
• Update Time: 2025-07-09

4-(4-fluorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenyl)-4-(4-fluorophenyl)sulfonyl-N-(pyridin-3-ylmethyl)-1,3-oxazol-5-amine
• 4-(4-fluorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine

• Inchi： 1S/C21H15F2N3O3S/c22-15-7-9-16(10-8-15)30(27,28)21-20(25-13-14-4-3-11-24-12-14)29-19(26-21)17-5-1-2-6-18(17)23/h1-12,25H,13H2
• InChI Key： BTRZYUGBCZNORC-UHFFFAOYSA-N
• SMILES： O1C(NCC2=CC=CN=C2)=C(S(C2=CC=C(F)C=C2)(=O)=O)N=C1C1=CC=CC=C1F

Additional information on 4-(4-fluorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine

Comprehensive Overview of 4-(4-fluorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine (CAS No. 862798-76-3)

The compound 4-(4-fluorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine (CAS No. 862798-76-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a fluorobenzenesulfonyl group and a fluorophenyl moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for fluorinated compounds like 4-(4-fluorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine has surged due to their enhanced stability and bioavailability. This compound's oxazole core, combined with its fluorine substituents, contributes to its metabolic resistance and binding affinity, making it a valuable scaffold for medicinal chemistry. The inclusion of a pyridin-3-yl group further enhances its interaction with biological targets, a feature often explored in drug discovery projects.

The synthesis of CAS No. 862798-76-3 involves multi-step organic reactions, including Suzuki coupling and sulfonylation, which are widely discussed in academic literature. Its molecular weight and logP value suggest favorable pharmacokinetic properties, aligning with current trends in small-molecule therapeutics. Given the growing interest in precision medicine, this compound's ability to target specific enzymes or receptors positions it as a potential candidate for treating diseases like cancer and inflammatory disorders.

From an industrial perspective, 4-(4-fluorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine is also being investigated for its role in advanced material synthesis. Its aromatic and heterocyclic components make it suitable for creating polymers with unique electronic properties, a hot topic in nanotechnology and optoelectronics. Researchers are exploring its use in OLEDs and sensors, where its fluorescence and stability could offer significant advantages.

For those searching for CAS 862798-76-3 suppliers or 4-(4-fluorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine price, it's important to note that this compound is typically available in small quantities for research purposes. Its purity and analytical data are critical for reproducibility in experiments, a common concern among pharmaceutical researchers. Additionally, discussions on platforms like PubMed and ScienceDirect highlight its potential in structure-activity relationship (SAR) studies, further driving its relevance in modern chemistry.

Environmental and safety considerations for 862798-76-3 are also a focus, particularly in light of the green chemistry movement. While not classified as hazardous, proper handling and disposal protocols are recommended, as with all laboratory chemicals. The compound's biodegradability and ecotoxicity are areas of ongoing research, reflecting the broader shift toward sustainable science practices.

In summary, 4-(4-fluorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine (CAS No. 862798-76-3) represents a versatile and scientifically intriguing molecule. Its applications span from drug development to material innovation, making it a subject of interest across multiple disciplines. As research continues, its role in addressing global health and technological challenges is likely to expand, solidifying its place in the scientific community.